Cas no 56004-61-6 (o-Xylene-d10)

o-Xylene-d10 Properties

Names and Identifiers

• o-Xylene-d10
• 1,2,3,4-tetradeuterio-5,6-bis-trideuteriomethyl-benzene
• 1,2-Dimethylbenzene-d10
• DE355C
• decadeuterio-o-xylene
• EINECS 259-942-8
• o-Xylene-d101000µg
• Perdeuterated o-xylene
• o-Xylene-d{10}
• +Expand

• MDL： MFCD00037698
• InChIKey： CTQNGGLPUBDAKN-ZGYYUIRESA-N
• Inchi： InChI=1S/C8H10/c1-7-5-3-4-6-8(7)2/h3-6H,1-2H3/i1D3,2D3,3D,4D,5D,6D
• SMILES： C([2H])([2H])([2H])C1=C([2H])C([2H])=C([2H])C([2H])=C1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 116.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 116.141
• Heavy Atom Count: 8
• Complexity: 56.4
• Isotope Atom Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 2.30340
• PSA: 0.00000
• Merck: 14,10081
• Refractive Index: n20/D 1.5016(lit.)
• Boiling Point: 142 °C(lit.)
• Melting Point: -25 °C (lit.)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Color/Form: liquid
• Solubility: Insoluble
• Sensitiveness: Moisture Sensitive
• Density: 0.953 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Solvents
• Other Chemical Reagents